Strategies and characterization methods for achieving high performance PEO-based solid-state lithium-ion batteries
Chemical Communications Pub Date: 2022-06-14 DOI: 10.1039/D2CC02306G
Abstract
Polyethylene oxide (PEO) based polymer electrolytes have been widely used in solid-state lithium batteries (SSBs) owing to the high solubility of lithium salt, favourable ionic conductivity, flexibility for improved interfacial contact and scalable processing. In this work, we summarize the main limitations remaining to be solved before the large-scale commercialization of PEO-based SSBs, including (1) improving ionic conductivity toward high-rate performance and lower operating temperature, (2) enhancing mechanical strength for improved lithium dendrite resistance and large-scale processing, (3) strengthening electrochemical stability to match high energy density electrodes with high voltage, and (4) achieving high thermal stability toward safe operation. Meanwhile, the characterization methods to investigate the ion transportation mechanism, lithium dendrite growth and decomposition reaction are also discussed.
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Journal Nameļ¼Chemical Communications
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